Cas no 1244855-70-6 (7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine)

• Product Name: 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine
• CAS No: 1244855-70-6
• MF: C₁₃H₉BrClN₃
• MW: 322.587660551071
• MDL: MFCD20922796
• CID: 4564362
• Update Time: 2025-06-18

7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
• 7-BENZYL-5-BROMO-4-CHLOROPYRROLO[2,3-D]PYRIMIDINE
• C13H9BrClN3
• AMTH012
• F14748
• A910123
• 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine

• MDL： MFCD20922796
• Inchi： 1S/C13H9BrClN3/c14-10-7-18(6-9-4-2-1-3-5-9)13-11(10)12(15)16-8-17-13/h1-5,7-8H,6H2
• InChI Key： AZKTYDCWFGQUGA-UHFFFAOYSA-N
• SMILES： BrC1=CN(C2C1=C(N=CN=2)Cl)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 3.9
• Topological Polar Surface Area: 30.7

7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo2,3-dpyrimidine

Professional Introduction to Compound with CAS No. 1244855-70-6 and Product Name: 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine

7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine, identified by the CAS number 1244855-70-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a structural motif known for its broad biological activity and utility in drug discovery. The presence of bromine and chlorine substituents at the 5th and 4th positions, respectively, enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The pyrrolo[2,3-d]pyrimidine core is a privileged structure in medicinal chemistry, frequently incorporated into molecules targeting various therapeutic areas. Its fused bicyclic system provides a rigid framework that can interact favorably with biological targets, while the substituents offer opportunities for tuning pharmacokinetic properties. In recent years, there has been a surge in research focusing on pyrrolopyrimidines as inhibitors of kinases and other enzymes involved in cancer progression.

One of the most compelling aspects of 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine is its potential as a precursor in the synthesis of novel bioactive compounds. The bromo and chloro groups are particularly useful for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of aryl, alkyl, or heterocyclic groups at various positions of the pyrrolopyrimidine ring, thereby expanding the chemical space for drug discovery.

Recent studies have highlighted the importance of 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are often implicated in diseases such as cancer and inflammation. By designing molecules that disrupt these interactions, researchers aim to develop therapies with improved efficacy and reduced side effects. The pyrrolopyrimidine scaffold has shown promise in this regard due to its ability to mimic natural ligands and interfere with PPI networks.

The synthesis of 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine involves multi-step organic transformations that highlight the versatility of this intermediate. The synthesis typically begins with the formation of the pyrrole ring followed by functionalization to introduce the pyrimidine moiety. The bromination and chlorination steps are crucial for achieving the desired substitution pattern on the pyrrolopyrimidine core. These steps are often performed under controlled conditions to ensure high selectivity and yield.

In addition to its role as a building block for drug discovery, 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine has been explored in materials science applications. Its rigid structure and electronic properties make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have investigated its potential in creating novel optoelectronic materials that could revolutionize display technologies and energy-efficient lighting solutions.

The pharmacological profile of 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine has been extensively studied in vitro using various cell lines and biochemical assays. Preliminary data suggest that this compound exhibits inhibitory activity against several kinases, including those overexpressed in cancer cells. The bivalent nature of the pyrrolopyrimidine scaffold allows it to bind multiple sites on the target protein simultaneously, leading to enhanced binding affinity and potency.

The development of 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine as an antitumor agent is particularly intriguing due to its ability to modulate signaling pathways involved in cell proliferation and survival. By inhibiting key kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), this compound may interfere with downstream signaling cascades that promote tumor growth. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system tumors.

The synthetic methodologies employed in producing 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine have been optimized for scalability and cost-effectiveness. Industrial-scale production requires careful consideration of reaction conditions to minimize byproducts and maximize yield. Advances in flow chemistry have enabled continuous production processes that enhance efficiency while maintaining high purity standards.

The future prospects of 7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine are vast, with ongoing research exploring its potential in treating a wide range of diseases beyond cancer. Its structural features make it an attractive candidate for developing antiviral agents targeting RNA viruses such as HIV and hepatitis C. Additionally, its ability to modulate inflammatory pathways suggests potential applications in treating autoimmune diseases like rheumatoid arthritis.

In conclusion,7-Benzyl-5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1244855-70) represents a versatile intermediate with significant therapeutic potential across multiple disease areas including oncology,inflammation,and viral infections,as well as emerging applications in materials science. Its unique structural features,reactivity,and biological activity make it a cornerstone compound for future drug discovery efforts,offering hope for innovative treatments that address unmet medical needs.